Cas no 105224-04-2 (1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one
• CAS No: 105224-04-2
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD01569977
• CID: 126634
• PubChem ID: 329776869
• Update Time: 2025-04-18

1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-1H-pyrazol-4-yl)ethanone
• Ethanone, 1-(3-methyl-1H-pyrazol-4-yl)- (9CI)
• Ethanone,1-(3-methyl-1H-pyrazol-4-yl)-
• 1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one
• 1-(3-METHYL-1H-PYRAZOL-4-YL)-ETHANONE
• AKOS003672688
• SCHEMBL6155580
• Z336085888
• 1-(5-Methyl-1H-pyrazol-4-yl)ethanone, AldrichCPR
• MFCD01569977
• EN300-49562
• MITHGUSEVJOZDH-UHFFFAOYSA-N
• 105224-04-2
• AS-39547
• 948292-73-7
• CS-0058347
• 1-(5-METHYL-1H-PYRAZOL-4-YL)-1-ETHANONE
• AM806502
• 1-(5-methyl-1H-pyrazol-4-yl)ethan-1-one
• AKOS004119687
• BB 0261601
• FT-0748412
• STL433369
• ALBB-018077
• 1-(3-methyl-1H-pyrazol-4-yl)Ethanone
• DA-15944
• ethanone, 1-(5-methyl-1H-pyrazol-4-yl)-

• MDL： MFCD01569977
• Inchi： 1S/C6H8N2O/c1-4-6(5(2)9)3-7-8-4/h3H,1-2H3,(H,7,8)
• InChI Key： MITHGUSEVJOZDH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NNC=1C

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones